Cas no 1806818-53-0 (3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine
• CAS No: 1806818-53-0
• MF: C₇H₆BrF₂NO₂
• MW: 254.028848171234
• CID: 4917698
• Update Time: 2025-08-05

3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine

• Inchi： 1S/C7H6BrF2NO2/c8-2-3-4(12)1-5(13)11-6(3)7(9)10/h1,7H,2H2,(H2,11,12,13)
• InChI Key： LDEJHGQGWSTRRQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(NC=1C(F)F)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine

3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine (CAS No. 1806818-53-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of multiple functional groups, including bromomethyl, difluoromethyl, and hydroxyl groups, makes this molecule versatile and intriguing for researchers across multiple disciplines.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine, allowing for better control over its structure and properties. The molecule's unique combination of functional groups provides it with distinct chemical reactivity and biological activity. For instance, the bromomethyl group introduces electrophilic properties, while the difluoromethyl group enhances the molecule's stability and reactivity under certain conditions. The hydroxyl groups at positions 4 and 6 contribute to hydrogen bonding capabilities, which are crucial for interactions in biological systems.

One of the most promising applications of 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine lies in the field of drug discovery. Researchers have explored its potential as a precursor for bioactive compounds due to its ability to undergo various transformations. For example, the bromomethyl group can serve as an electrophilic site for nucleophilic substitutions, enabling the incorporation of diverse substituents that may enhance pharmacokinetic properties or target specific biological pathways.

In addition to its role in drug development, this compound has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use in catalysis and as a building block for advanced materials such as metal-organic frameworks (MOFs). The presence of hydroxyl groups facilitates interactions with metal ions, making this compound a valuable candidate for designing porous materials with tailored properties.

Recent studies have also highlighted the environmental applications of 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine. Its ability to act as a chelating agent has been explored in the context of heavy metal removal from contaminated water. The molecule's structure allows it to bind with metal ions through its hydroxyl groups, offering a potential solution for environmental remediation efforts.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels. For instance, the use of transition metal catalysts has enabled efficient coupling reactions necessary for constructing the molecule's complex architecture.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Advanced quantum mechanical calculations have provided insights into its molecular orbitals and interaction patterns, aiding in the design of novel derivatives with enhanced functionality.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4,6-dihydroxypyridine is a multifaceted compound with diverse applications across chemistry, biology, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in these fields. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic research and industrial applications is expected to grow further.